3-(4-Formyl-3-methylpyrazol-1-yl)propanenitrile
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Overview
Description
3-(4-Formyl-3-methylpyrazol-1-yl)propanenitrile, also known as FMMPN, is a nitrogenous compound with a unique structure and properties. It has been extensively studied due to its potential applications in various fields, such as biochemistry, medicine, and materials science.
Scientific Research Applications
- Imidazole derivatives, including 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanenitrile, have demonstrated antibacterial and antimycobacterial effects. These compounds could potentially serve as leads for developing novel antibiotics or antitubercular agents .
Antibacterial and Antimycobacterial Activity
These applications highlight the versatility of imidazole derivatives, including 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanenitrile, in various scientific contexts. Further research is essential to uncover their full potential and develop targeted therapies. If you’d like more detailed information or additional applications, feel free to ask! 😊
Mechanism of Action
Target of Action
The primary targets of 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanenitrile are the parasites causing leishmaniasis and malaria . The compound acts against the Leishmania aethiopica clinical isolate and Plasmodium berghei .
Mode of Action
3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanenitrile interacts with its targets by inhibiting their growth and proliferation . A molecular simulation study justified the potent in vitro antipromastigote activity of a similar compound, which has a desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy .
Biochemical Pathways
It is known that pyrazole-bearing compounds, such as 3-(4-formyl-3-methyl-1h-pyrazol-1-yl)propanenitrile, have diverse pharmacological effects, including potent antileishmanial and antimalarial activities .
Pharmacokinetics
The compound’s molecular weight of 16318 suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed.
Result of Action
The result of the action of 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanenitrile is the inhibition of the growth and proliferation of the parasites causing leishmaniasis and malaria . The compound displayed superior antipromastigote activity that was more active than the standard drugs miltefosine and amphotericin B deoxycholate .
properties
IUPAC Name |
3-(4-formyl-3-methylpyrazol-1-yl)propanenitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O/c1-7-8(6-12)5-11(10-7)4-2-3-9/h5-6H,2,4H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLHRORBEMHWNHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1C=O)CCC#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanenitrile |
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